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Compound of Interest

Compound Name: (+)-Sparteine

Cat. No.: B1678271 Get Quote

This guide provides essential safety and logistical information for the proper disposal of (+)-
Sparteine, intended for researchers, scientists, and drug development professionals. The

following procedures are designed to ensure the safe handling and disposal of this compound

in a laboratory setting, in compliance with general safety standards.

Disclaimer: All waste must be managed in accordance with local, state, and federal regulations.

[1] Users must consult their local Waste Management Authority and institutional Environmental

Health & Safety (EHS) office for specific requirements, as legislation can vary.[1]

I. Core Safety & Hazard Information
(+)-Sparteine is a hazardous substance that requires careful handling.[1] It is classified as

harmful if swallowed and is recognized as being very toxic to aquatic life with long-lasting

effects.[1][2] Therefore, preventing its release into the environment is critical.[2] Key

incompatibilities include oxidizing agents, and contact with them should be avoided.[1][3]

II. Quantitative Data Summary
The following table summarizes key quantitative data for (+)-Sparteine and its sulfate salt.
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Parameter Value Source

Toxicity (LD50)

Oral (rat) 960 mg/kg [1]

Intraperitoneal (rat) 42 mg/kg [1]

Oral (mouse) 220 mg/kg [1]

Intraperitoneal (mouse) 36 mg/kg [1]

Subcutaneous (mouse) 105 mg/kg [1]

Physicochemical Properties

Water Solubility ~3.08 g/L (1 g/325 ml) [1]

pKa1 2.24 (@ 20°C) [1]

pKa2 9.46 (@ 20°C) [1]

Regulatory & Disposal

Recommended pH for Drain

Disposal (after neutralization)
5.5 - 9.0 [4]

III. Disposal Decision Workflow
The proper disposal route for (+)-Sparteine depends on its form, quantity, and whether it is

contaminated. The following diagram outlines the decision-making process for managing (+)-
Sparteine waste.
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(+)-Sparteine Waste

Is the waste contaminated
with other hazardous materials?

Is it a small quantity
(<100g) and suitable for

in-lab neutralization?

No

Collect for Licensed Disposal

Yes

In-Lab Neutralization
(See Protocol)

Yes No

Drain Disposal
(Check local regulations)

Dispose via Licensed
Hazardous Waste Contractor

Spill Cleanup

Spill or Leak
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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